Cas no 1018565-55-3 (2-methyl-5-[(pyrrolidin-1-yl)methyl]aniline)

• Product Name: 2-methyl-5-[(pyrrolidin-1-yl)methyl]aniline
• CAS No: 1018565-55-3
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 4567608
• PubChem ID: 28596824
• Update Time: 2025-10-30

2-methyl-5-[(pyrrolidin-1-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(pyrrolidin-1-ylmethyl)aniline
• Benzenamine, 2-methyl-5-(1-pyrrolidinylmethyl)-
• 2-methyl-5-[(pyrrolidin-1-yl)methyl]aniline

• Inchi： 1S/C12H18N2/c1-10-4-5-11(8-12(10)13)9-14-6-2-3-7-14/h4-5,8H,2-3,6-7,9,13H2,1H3
• InChI Key： QKXXPDZHWSZSBB-UHFFFAOYSA-N
• SMILES： C1(N)=CC(CN2CCCC2)=CC=C1C

Computed Properties

• Exact Mass: 190.146999g/mol
• Monoisotopic Mass: 190.146999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.28g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-methyl-5-[(pyrrolidin-1-yl)methyl]aniline

2-Methyl-5-[(pyrrolidin-1-yl)methyl]aniline: A Comprehensive Overview

2-Methyl-5-[(pyrrolidin-1-yl)methyl]aniline is a complex organic compound with the CAS number 1018565-55-3. This compound belongs to the class of aromatic amines and features a substituted aniline structure with a pyrrolidine ring attached to the aromatic ring via a methylene group. The presence of the pyrrolidine moiety introduces unique chemical and biological properties, making this compound of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-methyl-5-(pyrrolidinomethyl)aniline consists of a benzene ring with two substituents: a methyl group at the 2-position and a (pyrrolidin-1-yl)methyl group at the 5-position. The pyrrolidine ring is a five-membered saturated heterocycle containing one nitrogen atom, which contributes to the compound's ability to form hydrogen bonds and participate in various chemical reactions. This structure also imparts moderate lipophilicity, which is advantageous for drug design as it enhances bioavailability.

Recent studies have highlighted the potential of 2-methyl-5-(pyrrolidinomethyl)aniline as a building block in medicinal chemistry. Researchers have explored its role in the synthesis of bioactive molecules, particularly in the development of antidepressants, anticonvulsants, and antineoplastic agents. For instance, derivatives of this compound have shown promising activity in preclinical models of depression by modulating serotonin and norepinephrine reuptake.

The synthesis of 2-methyl-5-(pyrrolidinomethyl)aniline typically involves multi-step reactions, often starting from aniline derivatives and incorporating the pyrrolidine group through nucleophilic substitution or coupling reactions. The optimization of these synthetic routes has been a focus of recent research, with chemists aiming to improve yield, purity, and scalability for industrial applications.

In terms of physical properties, 2-methyl-5-(pyrrolidinomethyl)aniline exhibits a melting point of approximately 140°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum shows strong absorption bands in the aromatic region, indicating its potential use as a chromophore in materials science applications.

From an environmental perspective, studies on the degradation pathways of 2-methyl-5-(pyrrolidinomethyl)aniline have revealed that it undergoes microbial degradation under aerobic conditions, with half-life estimates suggesting moderate persistence in soil environments. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

Looking ahead, ongoing research is focused on expanding the library of derivatives based on 2-methyl-5-(pyrrolidinomethyl)aniline, with particular emphasis on functionalizing the pyrrolidine ring to enhance bioactivity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, 2-methyl-5-(pyrrolidinomethyl)aniline (CAS No: 1018565-55) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemical research.